Cas no 765-70-8 (3-Methylcyclopentane-1,2-dione)

• Product Name: 3-Methylcyclopentane-1,2-dione
• CAS No: 765-70-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD00001417
• CID: 39798
• PubChem ID: 24850751
• Update Time: 2025-06-09

3-Methylcyclopentane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3-Methylcyclopentane-1,2-dione
• 2-Hydroxy-3-methyl-2-cyclopenten-1-one
• 3-Methyl-1,2-cyclopentanedione
• 3-Methyl-1.2-cyclopentanedione
• Methylcyclopentenolone
• 1,2-CYCLOPENTANEDIONE, 3-METHYL-
• Methylcyclopentenolone (diketo form)
• FEMA No. 2700
• Methylcyclopentenolone (natural)
• kentonarome
• OACYKCIZDVVNJL-UHFFFAOYSA-N
• 3-Methyl-1,2-cyclopentanedione (Maple lactone)
• Maple Lactone(MCP)
• methyl-cyclopentenolone
• DSSTox_CID_27709
• DSSTox_RID_82519
• DS

• MDL： MFCD00001417
• Inchi： 1S/2C6H8O2/c2*1-4-2-3-5(7)6(4)8/h8H,2-3H2,1H3;4H,2-3H2,1H3
• InChI Key： WMMUOLWPQBGCOJ-UHFFFAOYSA-N
• SMILES： CC1C(=O)C(=O)CC1.CC1CCC(=O)C=1O
• BRN： 2076520

Computed Properties

• Exact Mass: 112.05200
• Monoisotopic Mass: 112.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 0.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: White powdery crystals with a sweet nutlike aroma.
• Density: 1.0795 (rough estimate)
• Melting Point: 104.0 to 108.0 deg-C
• Boiling Point: 178.7°C at 760 mmHg
• Flash Point: 100 ºC
• Refractive Index: 1.4550 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 34.14000
• LogP: 0.55450
• FEMA: 2700
• λmax: 259(EtOH)(lit.)
• Solubility: Soluble in water, ethanol and glycerol.

3-Methylcyclopentane-1,2-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S22-S24/25-S36/37-S26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Methylcyclopentane-1,2-dione

Introduction to 3-Methylcyclopentane-1,2-dione (CAS No. 765-70-8)

3-Methylcyclopentane-1,2-dione, identified by the chemical compound identifier CAS No. 765-70-8, is a significant heterocyclic ketone that has garnered considerable attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its cyclopentane ring substituted with a methyl group and two ketone functional groups, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Methylcyclopentane-1,2-dione consists of a five-membered aromatic-like ring with a methyl group at the 3-position and ketone groups at the 1 and 2 positions. This arrangement imparts a high degree of reactivity, making it a versatile building block for further chemical modifications. The presence of both electron-withdrawing carbonyl groups enhances its participation in nucleophilic addition reactions, while the cyclopentane ring provides steric and electronic effects that influence its reactivity and selectivity.

In recent years, 3-Methylcyclopentane-1,2-dione has been extensively studied for its potential applications in pharmaceutical research. Its structural framework is reminiscent of several natural products and drug candidates, suggesting its utility in the development of novel therapeutic agents. Researchers have explored its role as a precursor in synthesizing complex molecules with pharmacological activity, particularly in the realms of anti-inflammatory, antimicrobial, and anticancer therapies.

One of the most compelling aspects of 3-Methylcyclopentane-1,2-dione is its ability to undergo diverse chemical transformations. For instance, it can be readily converted into other heterocyclic compounds through cyclization reactions, or into alcohols and amines via reduction processes. These transformations make it an indispensable tool for synthetic chemists aiming to construct intricate molecular architectures.

The compound's reactivity also extends to its interaction with biological systems. Studies have demonstrated that derivatives of 3-Methylcyclopentane-1,2-dione can interact with biological targets such as enzymes and receptors, modulating their activity in ways that may lead to therapeutic benefits. For example, certain analogs have shown promise in inhibiting key enzymes involved in inflammatory pathways, highlighting the potential of this scaffold for drug development.

Advances in computational chemistry have further enhanced the understanding of 3-Methylcyclopentane-1,2-dione's properties. Molecular modeling studies have provided insights into its binding modes with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental work by predicting reaction outcomes and optimizing synthetic routes.

The synthesis of 3-Methylcyclopentane-1,2-dione itself has also seen significant advancements. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for industrial applications where cost-effectiveness and scalability are paramount.

In conclusion,3-Methylcyclopentane-1,2-dione (CAS No. 765-70-8) is a multifaceted compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound,3-Methylcyclopentane-1,2-dione is poised to remain a cornerstone in the development of innovative chemical entities.